2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95%
Overview
Description
2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95% (2-ETMBA) is a synthetic compound that has applications in various scientific fields. It is a white solid with a melting point of 98-100°C and a boiling point of 183-184°C. It is soluble in methanol, ethanol, and chloroform, and insoluble in water. 2-ETMBA has been used in various scientific research studies to investigate its biochemical and physiological effects.
Scientific Research Applications
2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95% has been used in various scientific research studies to investigate its biochemical and physiological effects. It has been used to study the effects of oxidative stress on cells, as well as to investigate the mechanisms of action of various compounds. It has also been used to study the effects of various drugs on the central nervous system.
Mechanism of Action
The exact mechanism of action of 2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95% is still not fully understood. However, it is believed that it works by inhibiting the production of reactive oxygen species (ROS) in cells, which can cause oxidative damage to cells. In addition, 2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95% has been found to have an anti-inflammatory effect, which may be due to its ability to inhibit the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95% has been found to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress in cells, as well as to reduce inflammation. It has also been found to have an anti-cancer effect, as well as an anti-apoptotic effect. In addition, it has been found to have an effect on the central nervous system, including an anti-anxiety effect and an anti-depressant effect.
Advantages and Limitations for Lab Experiments
The main advantage of 2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95% for laboratory experiments is its availability. It is relatively easy to synthesize, and can be purchased from chemical suppliers. In addition, it is fairly stable and has a low toxicity. The main limitation of 2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95% is that its exact mechanism of action is still not fully understood.
Future Directions
There are a number of potential future directions for research into 2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95%. These include further investigation of its biochemical and physiological effects, as well as further investigation of its mechanism of action. In addition, it could be used to study the effects of various drugs on the central nervous system, and to investigate the effects of oxidative stress on cells. Finally, it could be used to investigate the effects of various compounds on inflammation and cancer.
Synthesis Methods
2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95% can be synthesized by a multi-step process. First, 4-ethylthiophene is reacted with 6-methylbenzoic acid to form a carboxylic acid. This carboxylic acid is then reacted with a base such as sodium hydroxide to form 2-(4-Ethylthiophenyl)-6-methylbenzoic acid, 95%.
Properties
IUPAC Name |
2-(4-ethylsulfanylphenyl)-6-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2S/c1-3-19-13-9-7-12(8-10-13)14-6-4-5-11(2)15(14)16(17)18/h4-10H,3H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJSIEWJEBWSLPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C2=CC=CC(=C2C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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